Cas no 1071-83-6 (Glyphosate)

• Product Name: Glyphosate
• CAS No: 1071-83-6
• MF: C₃H₈NO₅P
• MW: 169.0731
• MDL: MFCD00055350
• CID: 40632
• PubChem ID: 3496
• Update Time: 2025-09-02

Glyphosate Chemical and Physical Properties

Names and Identifiers

• 2-((Phosphonomethyl)amino)acetic acid
• N-Phosphonomethyl-glycine
• N-(phosphonomethyl)gtycine
• Glyphosate S.P.
• (Carboxymethylamino)methylphosphonic acid
• Phosphonomethylaminoacetic acid
• N-Phosphomethylglycine
• Bronco
• Glyphosate
• DIN 38407-22 Glyphosate and AMPA
• N-(Phosphonomethyl)glycine
• Glifocas
• Glysate
• N-(PhosphonoMethyl)glycine solution
• N-phosphonomethylglycine acid
• phosphonomethyl glycine
• Roundup
• Landmaster
• Pondmaster
• Ranger
• Rattler 4AS
• Roundup 2.5
• Sting
• AMMO
• BRAKE
• ASSET
• RAUDO
• rodeo
• sonic
• TOTAL
• Glyphosphate
• Glycine, N-(phosphonomethyl)-
• 2-(phosphonomethylamino)acetic acid
• Silglif
• Roundup Max
• N-Phosphonomethylglycine
• Caswell No. 661A
• MON 2139
• C3H8NO5P
• N-(Phosphonomethyl) Glycine
• NSC151063
• Glialka
• Mon 6000
• Phosphonomethyliminoacetic acid
• Glyphosate [ANSI:BSI:ISO]
• CP 67573
• XDDAORKBJWWYJS-UHFFFAOYSA-N
• 2-((Phosphonomethyl)a
• EPA Pesticide Chemica
• GlyphChemicalbookosate

• MDL： MFCD00055350
• Inchi： 1S/C3H8NO5P/c5-3(6)1-4-2-10(7,8)9/h4H,1-2H2,(H,5,6)(H2,7,8,9)
• InChI Key： XDDAORKBJWWYJS-UHFFFAOYSA-N
• SMILES： P(CNCC(=O)O)(=O)(O)O
• BRN： 2045054

Computed Properties

• Exact Mass: 169.01400
• Monoisotopic Mass: 169.014009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.6

Experimental Properties

• Color/Form: White crystals.
• Density: 1.74
• Melting Point: 230 °C (dec.) (lit.)
• Boiling Point: 465.8±55.0 °C at 760 mmHg
• Flash Point: 230°C
• Refractive Index: 1.576
• Solubility: Slightly soluble in water, soluble in most organic solvents.
• Water Partition Coefficient: 1.2 g/100 mL
• Stability/Shelf Life: Stable. Incompatible with metals, strong oxidizing agents, strong bases. May be light sensitive.
• PSA: 116.67000
• LogP: -0.81330
• Solubility: Soluble in water, 1.2g/100ml
• Decomposition: 230 ºC
• Merck: 13,4525
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Sensitiveness: Sensitive to light

Glyphosate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318,H411
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 41-51/53
• Safety Instruction： S26-S39-S61-S2
• RTECS：MC1075000
• Hazardous Material Identification：
• Toxicity：LD50 in rats, mice (mg/kg): 4873, 1568 orally (Bababunmi)
• Storage Condition：Store at room temperature
• HazardClass：9
• PackingGroup：Ⅲ
• Safety Term：S2;S26;S39;S61
• Risk Phrases：R41; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Glyphosate

Glyphosate: A Comprehensive Overview

Glyphosate, also known by its CAS number 1071-83-6, is a widely used herbicide that has revolutionized agricultural practices worldwide. As a non-selective systemic herbicide, Glyphosate works by inhibiting the enzyme 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS), which is essential for the synthesis of aromatic amino acids in plants. This mechanism makes it effective against a broad spectrum of weeds, making it a cornerstone in modern weed management strategies.

Glyphosate was first discovered by Monsanto Company in 1970 and has since become one of the most widely used herbicides globally. Its popularity stems from its effectiveness, relatively low cost, and compatibility with genetically modified crops, particularly those engineered to be resistant to Glyphosate. The compound is typically applied as a solution, often combined with adjuvants to enhance its efficacy and stability.

Recent studies have highlighted the environmental and health implications of Glyphosate use. While it is generally considered less toxic to humans and animals compared to other herbicides, concerns have been raised regarding its persistence in soil and water systems. Research published in 2023 indicates that Glyphosate can accumulate in certain environments, particularly in regions with intensive agricultural activities. This accumulation has led to discussions about the need for more sustainable agricultural practices that minimize chemical inputs.

The agricultural benefits of Glyphosate are undeniable. By controlling weeds more effectively than traditional methods, it has allowed farmers to increase crop yields and reduce tillage, which can improve soil health. However, the rise of Glyphosate-resistant weeds has become a significant challenge. Scientists are now exploring innovative solutions, including the development of new herbicide formulations and integrated pest management strategies, to address this issue.

From a regulatory perspective, Glyphosate has been subjected to rigorous safety assessments by agencies such as the European Food Safety Authority (EFSA) and the United States Environmental Protection Agency (EPA). These assessments have generally concluded that Glyphosate poses minimal risk to human health when used according to labeled instructions. However, ongoing research continues to refine our understanding of its long-term effects on ecosystems and human populations.

In conclusion, Glyphosate (CAS No. 1071-83-6) remains a critical tool in global agriculture despite ongoing debates about its use. Its effectiveness in weed control cannot be overlooked, but the industry must remain vigilant about its environmental impact and work towards sustainable solutions that balance productivity with ecological health.